Cas no 1805244-18-1 (4-Chloro-2,3,5-trifluorobenzaldehyde)

• Product Name: 4-Chloro-2,3,5-trifluorobenzaldehyde
• CAS No: 1805244-18-1
• MF: C₇H₂ClF₃O
• MW: 194.538391590118
• CID: 4965772
• Update Time: 2025-06-08

4-Chloro-2,3,5-trifluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2,3,5-trifluorobenzaldehyde

• Inchi： 1S/C7H2ClF3O/c8-5-4(9)1-3(2-12)6(10)7(5)11/h1-2H
• InChI Key： BPJKFVMCASCBGZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C=O)=C(C=1F)F)F

Computed Properties

• Exact Mass: 193.9746269 g/mol
• Monoisotopic Mass: 193.9746269 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1
• Molecular Weight: 194.54

Additional information on 4-Chloro-2,3,5-trifluorobenzaldehyde

4-Chloro-2,3,5-Trifluorobenzaldehyde: A Versatile Synthetic Intermediate in Modern Medicinal Chemistry and Material Science

The CAS No. 1805244-18-1-designated compound 4-Chloro-2,3,5-trifluorobenzaldehyde represents a critical building block in contemporary chemical synthesis. This aromatic aldehyde features a benzene ring substituted with chlorine at the para position and trifluoromethyl groups at meta positions (positions 2, 3, and 5), creating a unique electronic environment that enhances its reactivity and stability. The trifluoromethyl substituents introduce electron-withdrawing effects through inductive and resonance mechanisms, while the chloro group modulates steric interactions. This structural configuration has positioned the compound as a key intermediate in drug discovery pipelines and advanced material fabrication processes.

Synthetic approaches to this compound emphasize high-yield methodologies leveraging transition metal-catalyzed cross-coupling strategies. Recent advancements reported in Chemical Communications (2023) demonstrate palladium-catalyzed Suzuki-Miyaura coupling of 4-chloro-2,3,5-trifluorobromobenzene with potassium fluoride under mild conditions. Such protocols minimize side reactions while achieving >95% purity levels—a critical parameter for pharmaceutical applications. The compound’s aldehyde functionality enables further derivatization via aldol condensations or Grignard reactions to construct complex heterocyclic scaffolds.

In medicinal chemistry applications, this compound has emerged as a core component in the development of novel kinase inhibitors. A groundbreaking study published in Nature Chemical Biology (January 2024) revealed its role as a structural motif in ATP-competitive inhibitors targeting BRAF V600E mutations—a key driver in melanoma progression. The trifluoromethyl groups enhance metabolic stability by resisting cytochrome P450 oxidation pathways, while the chlorinated ring system optimizes binding affinity through hydrophobic interactions with enzyme pockets.

In material science domains, researchers at MIT recently utilized this compound to synthesize fluorescent sensors capable of detecting trace heavy metal ions (Advanced Materials, March 2024). The aldehyde group facilitates Schiff base formation with diamines to create conjugated frameworks exhibiting ratiometric fluorescence responses to Pb²⁺ ions. Computational docking studies confirmed that the trifluoromethyl substituents create steric barriers that selectively exclude non-target cations.

Cutting-edge research from Stanford University’s Drug Discovery Initiative (June 2023) demonstrated its utility in generating nanoscale drug delivery systems. When incorporated into poly(lactic-co-glycolic acid) matrices via esterification reactions, the compound’s fluorinated moieties enhanced nanoparticle stability under physiological conditions while maintaining controlled drug release profiles over 7-day periods—a breakthrough for sustained-release oncology therapies.

A recent collaborative study between Pfizer and ETH Zurich (JACS Au, November 2023) highlighted its role in developing next-generation antiviral agents targeting RNA-dependent RNA polymerases. The chlorinated benzaldehyde core provided optimal rigidity for enzyme pocket insertion while fluorine substituents modulated hydrogen bonding networks critical for viral replication inhibition.

In photovoltaic applications reported by KAIST researchers (Nano Energy, February 2024), this compound served as an electron-deficient acceptor unit in organic solar cells. Its planar geometry enabled efficient π-stacking within bulk heterojunctions while fluorine-induced dipole moments improved charge separation efficiency—a combination yielding power conversion efficiencies exceeding 16% under AM1.5G illumination.

The compound’s multifunctionality stems from its tunable physicochemical properties: a melting point of 98°C ensures thermal stability during solid-state synthesis steps; solubility parameters (δ = 19.7 MPa¹/²) facilitate formulation into both organic solvents and aqueous systems; and UV-vis spectra maxima at ~315 nm enable spectral compatibility with biomedical imaging modalities.

Ongoing research focuses on exploiting its chiral variants for asymmetric synthesis applications—recent asymmetric aldol reactions using organocatalysts achieved enantiomeric excesses up to >99%, as reported by Scripps Research Institute (Angewandte Chemie International Edition, April 2024). Such advancements underscore the compound’s evolving role across diverse scientific disciplines.